Cas no 914203-45-5 (5-(2-Chloronicotinoyl)-2-furoic acid)

• Product Name: 5-(2-Chloronicotinoyl)-2-furoic acid
• CAS No: 914203-45-5
• MF: C₁₁H₆ClNO₄
• MW: 251.622642040253
• MDL: MFCD02260528
• CID: 996384
• PubChem ID: 24723378
• Update Time: 2025-05-25

5-(2-Chloronicotinoyl)-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-CHLORONICOTINOYL)-2-FUROIC ACID
• 5-(2-chloropyridine-3-carbonyl)furan-2-carboxylic acid
• 914203-45-5
• MFCD02260528
• AKOS016018828
• 5-(2-CHLORONICOTINOYL)-2-FUROICACID
• DTXSID20641818
• 5-(2-Chloronicotinoyl)-2-furoic acid

• MDL： MFCD02260528
• Inchi： 1S/C11H6ClNO4/c12-10-6(2-1-5-13-10)9(14)7-3-4-8(17-7)11(15)16/h1-5H,(H,15,16)
• InChI Key： UJAMLVLWHIEGMN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C1=CC=C(C(=O)O)O1)=O

Computed Properties

• Exact Mass: 250.99900
• Monoisotopic Mass: 250.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.40000
• LogP: 2.25720

Additional information on 5-(2-Chloronicotinoyl)-2-furoic acid

Comprehensive Overview of 5-(2-Chloronicotinoyl)-2-furoic acid (CAS No. 914203-45-5)

5-(2-Chloronicotinoyl)-2-furoic acid (CAS No. 914203-45-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloronicotinoyl and furoic acid moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure combines a chloropyridine ring with a furan carboxylic acid group, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 5-(2-Chloronicotinoyl)-2-furoic acid has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a pharmacophore for designing enzyme inhibitors and receptor modulators. The compound's CAS No. 914203-45-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and crop protection innovations.

One of the trending topics linked to 5-(2-Chloronicotinoyl)-2-furoic acid is its application in green chemistry. With growing environmental concerns, scientists are exploring eco-friendly synthesis routes for such intermediates. Questions like "How to optimize the yield of 5-(2-Chloronicotinoyl)-2-furoic acid?" or "What are the alternative solvents for its synthesis?" are commonly raised in academic forums. These discussions align with the broader industry shift toward sustainable manufacturing practices.

The compound's structural analogs are also under investigation for their bioactivity profiles. For instance, modifications to the chloronicotinoyl group have shown promise in enhancing binding affinity to specific biological targets. This has led to increased searches for terms like "SAR studies of 5-(2-Chloronicotinoyl)-2-furoic acid derivatives" and "scalable synthesis methods." Such queries highlight the compound's dual utility in both academic research and industrial R&D.

From a technical perspective, 5-(2-Chloronicotinoyl)-2-furoic acid exhibits notable physicochemical properties, including moderate solubility in polar solvents and stability under controlled conditions. These traits make it suitable for high-throughput screening and combinatorial chemistry workflows. Laboratories often document its spectral data (e.g., NMR, HPLC) to ensure reproducibility, addressing common user questions like "How to characterize 5-(2-Chloronicotinoyl)-2-furoic acid?"

In conclusion, 5-(2-Chloronicotinoyl)-2-furoic acid (CAS No. 914203-45-5) represents a critical intersection of chemical innovation and practical applications. Its relevance to drug development, agrochemical design, and green synthesis ensures its continued prominence in scientific literature and patent filings. As research evolves, this compound is poised to play a pivotal role in addressing global challenges in healthcare and agriculture.